2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C19H32N2O2S/c1-12-9-13(2)15(4)17(14(12)3)24(22,23)20-16-10-18(5,6)21-19(7,8)11-16/h9,16,20-21H,10-11H2,1-8H3
• InChI Key: VGNMNWUCYGABIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NC2CC(NC(C2)(C)C)(C)C)C)C
• Molecular Formula: C19H32N2O2S
• Molecular Weight: 352.5 g/mol

Description

2,3,5,6-tetramethyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzenesulfonamide is a complex organic compound. It is used as a catalytic oxidant for copper-catalyzed, greener oxidation of alcohols under aerobic conditions. It is also used as an intermediate in the production of hindered amine light stabilizers.

Chemical Reactions Analysis

This compound can participate in various chemical reactions due to its functional groups. For instance, it can act as a catalytic oxidant in the iodobenzene diacetate oxidation of nerol to neral. It can also be used to synthesize allylated tertiary amines via allylic amination of allylic chlorides, hydroxylamines via oxidation in the presence of oxone as an oxidant, and sulfenamide compounds by reacting with heterocyclic thiols in the presence of iodine as an oxidant.

Scientific Research Applications

Photochemical Properties

Research on zinc phthalocyanines substituted with benzenesulfonamide derivative groups reveals their potential in photodynamic therapy due to high singlet oxygen quantum yields and good fluorescence properties. These compounds are synthesized and characterized to evaluate their spectroscopic, photophysical, and photochemical properties, indicating their utility in Type II photosensitization mechanisms for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Synthesis and Catalysis

Benzenesulfonamides serve as intermediates in oxidative cross-coupling reactions. Studies detail the use of such compounds in reactions with acrylate esters, facilitated by a palladium-copper catalyst system under air, to produce high-yield products. This highlights the role of benzenesulfonamides in facilitating complex chemical synthesis (Miura, Tsuda, Satoh, Pivsa‐Art, & Nomura, 1998).

Biological Activities

Sulfonamides derived from benzenesulfonamide have been investigated for their antimicrobial activities. For instance, N-pyridin-3-yl-benzenesulfonamide was synthesized and tested against various bacteria, showing significant antimicrobial potential (Ijuomah, Ike, & Obi, 2022). Additionally, the photophysicochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units have been explored for their potential as photosensitizers in photodynamic therapy, an alternative therapy in cancer treatment due to their solubility and favorable fluorescence and photostability properties (Öncül, Öztürk, & Pişkin, 2022).